Cas no 1805181-40-1 (Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate)
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate
-
- Inchi: 1S/C11H10BrNO3/c1-16-11(15)4-7-3-10(12)8(5-13)2-9(7)6-14/h2-3,14H,4,6H2,1H3
- InChI Key: PLVGYBURHDLCMV-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CC(CO)=C(C=1)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 299
- XLogP3: 1.2
- Topological Polar Surface Area: 70.3
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013024669-250mg |
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate |
1805181-40-1 | 97% | 250mg |
475.20 USD | 2021-05-31 | |
| Alichem | A013024669-500mg |
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate |
1805181-40-1 | 97% | 500mg |
806.85 USD | 2021-05-31 | |
| Alichem | A013024669-1g |
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate |
1805181-40-1 | 97% | 1g |
1,504.90 USD | 2021-05-31 |
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1805181-40-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate, identified by its CAS number 1805181-40-1, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, playing a pivotal role in the development of novel therapeutic agents. Its unique structural features, including the presence of a bromine substituent, a cyano group, and a hydroxymethyl moiety, make it a valuable building block for medicinal chemists.
The< strong>5-bromo and 4-cyano functional groups in this molecule contribute to its reactivity, enabling diverse chemical transformations that can be exploited in drug design. The< strong>2-(hydroxymethyl) group further enhances its utility by providing a site for nucleophilic substitution reactions, allowing for the introduction of additional functional groups. These characteristics make Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate an indispensable tool in the synthesis of complex pharmaceuticals.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate has been utilized in the synthesis of compounds that modulate enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated its role in generating derivatives that exhibit inhibitory activity against kinases and other therapeutic targets.
The< strong>cyano group in Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate is particularly noteworthy for its ability to participate in various chemical reactions, including nucleophilic addition and metal coordination. This property has been leveraged in the design of metal-based catalysts and coordination complexes that can facilitate asymmetric synthesis, a key aspect of modern drug development. The< strong>5-bromo substituent also plays a critical role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many pharmaceuticals.
The< strong>2-(hydroxymethyl) group provides an additional layer of reactivity, allowing for the formation of ether linkages or further functionalization through oxidation or reduction processes. This versatility makes Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate a preferred choice for synthetic chemists working on complex molecular architectures. Recent advancements in green chemistry have also highlighted its potential in catalytic processes that minimize waste and improve efficiency.
The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate in accelerating drug discovery pipelines. By serving as a versatile building block, it enables rapid diversification of molecular libraries, which is crucial for identifying lead compounds with optimal pharmacological profiles. The compound's stability under various reaction conditions further enhances its utility, ensuring consistent yields and purity levels required for clinical applications.
Ongoing research continues to explore new applications for Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate beyond traditional pharmaceutical synthesis. For example, its incorporation into materials science applications has shown promise in developing novel polymers and coatings with enhanced durability and functionality. The compound's ability to undergo controlled polymerization reactions makes it a valuable candidate for creating advanced materials with tailored properties.
In conclusion, Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1805181-40-1) is a multifaceted compound with significant implications in both pharmaceutical and materials science domains. Its unique structural features and reactivity profile make it an indispensable intermediate for synthetic chemists. As research continues to uncover new applications and methodologies, the importance of this compound is likely to grow even further, driving innovation across multiple scientific disciplines.
1805181-40-1 (Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)